Cas no 2703763-47-5 (2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione)
2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2703763-47-5
- EN300-33371791
- 2-(2,6-dioxopiperidin-3-yl)-5-{[(piperidin-2-yl)methyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
- 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione
-
- Inchi: 1S/C19H22N4O4/c24-16-7-6-15(17(25)22-16)23-18(26)13-5-4-11(9-14(13)19(23)27)21-10-12-3-1-2-8-20-12/h4-5,9,12,15,20-21H,1-3,6-8,10H2,(H,22,24,25)
- InChI Key: ADZLXJMOWHBJFG-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCC1CCCCN1
Computed Properties
- Exact Mass: 370.16410520g/mol
- Monoisotopic Mass: 370.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 108Ų
2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33371791-1.0g |
2-(2,6-dioxopiperidin-3-yl)-5-{[(piperidin-2-yl)methyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione |
2703763-47-5 | 95.0% | 1.0g |
$0.0 | 2025-03-18 | |
| Enamine | EN300-33371791-1g |
2-(2,6-dioxopiperidin-3-yl)-5-{[(piperidin-2-yl)methyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione |
2703763-47-5 | 1g |
$0.0 | 2023-09-04 |
2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione
Comprehensive Analysis of 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-47-5)
The compound 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-47-5) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This isoindole-1,3-dione derivative is characterized by the presence of a dioxopiperidinyl moiety and a piperidinylmethylamino group, which contribute to its biological activity. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in drug discovery.
In recent years, the search for small molecules targeting protein degradation pathways has intensified, with compounds like 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione being explored for their potential in targeted protein degradation. This approach, often referred to as PROTAC (Proteolysis Targeting Chimeras) technology, has become a focal point in oncology and neurodegenerative disease research. The compound's ability to interact with E3 ubiquitin ligases and other key components of the ubiquitin-proteasome system makes it a promising candidate for further investigation.
The structural complexity of CAS No. 2703763-47-5 presents both challenges and opportunities in synthetic chemistry. The isoindole-1,3-dione core, combined with the piperidine and dioxopiperidine substituents, requires sophisticated synthetic strategies. Recent advancements in green chemistry and flow chemistry have enabled more efficient production of such complex molecules, addressing the growing demand for sustainable pharmaceutical manufacturing processes.
From a pharmacological perspective, the 2,6-dioxopiperidin-3-yl moiety is particularly noteworthy as it appears in several clinically relevant compounds. This structural feature has been associated with improved pharmacokinetic properties and enhanced blood-brain barrier penetration, making 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione potentially valuable for CNS-targeted therapies. Current research is exploring its application in conditions characterized by protein misfolding and aggregation.
The compound's mechanism of action appears to involve modulation of protein homeostasis, a process that has become increasingly important in understanding age-related diseases. With the global focus on healthy aging and longevity research, molecules like CAS No. 2703763-47-5 are being studied for their potential to maintain cellular proteostasis. This aligns with current trends in precision medicine and personalized therapeutic approaches.
Analytical characterization of 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione requires advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. The pharmaceutical industry's growing emphasis on quality by design (QbD) principles has made thorough characterization of such compounds essential for regulatory approval processes.
In the context of intellectual property, CAS No. 2703763-47-5 represents an important chemical entity in pharmaceutical patents. The compound's unique structure and potential therapeutic applications make it valuable in the competitive landscape of drug discovery and pharmaceutical innovation. Several research groups and pharmaceutical companies are actively investigating derivatives and analogs of this core structure.
From a formulation perspective, the physicochemical properties of 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione present interesting challenges. Its solubility profile and stability characteristics are being optimized through modern drug delivery technologies, including nanoparticle formulations and amorphous solid dispersions, which are trending topics in pharmaceutical sciences.
The safety profile of CAS No. 2703763-47-5 is currently under investigation in preclinical studies. Understanding its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) is crucial for determining its therapeutic potential. This aligns with the pharmaceutical industry's increased focus on translational research and predictive toxicology to reduce late-stage drug development failures.
In conclusion, 2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione represents a fascinating case study in modern medicinal chemistry. Its complex structure, potential therapeutic applications, and relevance to current research trends in protein homeostasis and targeted therapies make it a compound of significant scientific interest. As research progresses, this molecule may contribute to advancements in treating various challenging medical conditions.
2703763-47-5 (2-(2,6-dioxopiperidin-3-yl)-5-{(piperidin-2-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)